N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O3/c1-19(2)14-10-8-13(9-11-14)18-17(20)12-22-16-7-5-4-6-15(16)21-3/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key: FPRGCEPLRYOLLW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide, also known as DMAA, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMAA belongs to the class of compounds known as sympathomimetic amines, which have been shown to have a wide range of biological effects.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide is not fully understood, but it is believed to work by stimulating the release of neurotransmitters, such as dopamine and norepinephrine, in the brain. This leads to increased energy levels and improved cognitive function. This compound has also been shown to increase the uptake of glucose and oxygen in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to increase heart rate, blood pressure, and respiratory rate, which can lead to improved athletic performance. This compound has also been shown to increase the release of glucose and fatty acids into the bloodstream, which can provide the body with additional energy during exercise. This compound has also been shown to increase the release of growth hormone, which can contribute to muscle growth and repair.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide has several advantages and limitations for lab experiments. One advantage is its ability to enhance cognitive function and athletic performance, which can be useful in a variety of research settings. However, this compound also has several limitations, including its potential for abuse and its potential to cause adverse effects, such as increased heart rate and blood pressure.

Future Directions

There are many future directions for research on N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide. One area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of the long-term effects of this compound on cognitive function, athletic performance, and overall health. Additionally, there is a need for further research on the safety and efficacy of this compound in a variety of medical conditions, such as ADHD and narcolepsy.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in scientific research. It has a wide range of biological effects, including increasing energy levels, improving cognitive function, and enhancing athletic performance. This compound has several advantages and limitations for lab experiments, and there are many future directions for research on this compound. Overall, this compound is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide involves the reaction of 4-(dimethylamino)benzaldehyde with 2-(2-methoxyphenoxy)acetic acid in the presence of a catalyst. The resulting product is then purified using various techniques, such as recrystallization and chromatography, to obtain pure this compound.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-2-(2-methoxyphenoxy)acetamide has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of biological effects, including increasing energy levels, improving cognitive function, and enhancing athletic performance. This compound has also been studied for its potential use in the treatment of various medical conditions, such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.